Cas no 918654-92-9 (Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl-)
918654-92-9 structure
Product Name:Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl-
CAS No:918654-92-9
MF:C68H42
MW:859.061097621918
CID:771983
PubChem ID:57836348
Update Time:2025-04-19
Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl-
- 1-phenyl-6-[4-[3-phenyl-5-[4-(6-phenylpyren-1-yl)phenyl]phenyl]phenyl]pyrene
- DTXSID90728084
- 918654-92-9
-
- Inchi: 1S/C68H42/c1-4-10-43(11-5-1)54-40-55(44-16-20-48(21-17-44)59-34-26-52-28-36-61-57(46-12-6-2-7-13-46)32-24-50-30-38-63(59)67(52)65(50)61)42-56(41-54)45-18-22-49(23-19-45)60-35-27-53-29-37-62-58(47-14-8-3-9-15-47)33-25-51-31-39-64(60)68(53)66(51)62/h1-42H
- InChI Key: FMMPWMDCGAXCKZ-UHFFFAOYSA-N
- SMILES: C12C3=CC=C(C4C=CC(=CC=4)C4C=C(C5C=CC=CC=5)C=C(C=4)C4C=CC(=CC=4)C4=CC=C5C=CC6=C(C7C=CC=CC=7)C=CC7=CC=C4C5=C67)C1=CC=C1C=CC(C4C=CC=CC=4)=C(C=C3)C=21
Computed Properties
- Exact Mass: 858.328651340g/mol
- Monoisotopic Mass: 858.328651340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 68
- Rotatable Bond Count: 7
- Complexity: 1510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 19.5
- Topological Polar Surface Area: 0Ų
Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
918654-92-9 (Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl-) Related Products
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